5-Bromo-2-(cyanomethyl)benzimidazole
Overview
Description
“5-Bromo-2-(cyanomethyl)benzimidazole” is a chemical compound with the CAS Number: 1312435-81-6 . It has a molecular weight of 236.07 .
Molecular Structure Analysis
The molecular structure of “5-Bromo-2-(cyanomethyl)benzimidazole” consists of a benzimidazole core with a cyanomethyl group at the 2-position and a bromine atom at the 5-position .
Chemical Reactions Analysis
Benzimidazole derivatives, including “5-Bromo-2-(cyanomethyl)benzimidazole”, have been reported to act as corrosion inhibitors for steels, pure metals, and alloys .
Physical And Chemical Properties Analysis
“5-Bromo-2-(cyanomethyl)benzimidazole” is typically stored in a refrigerator .
Scientific Research Applications
Synthesis and Antimicrobial Activity
- Novel benzimidazole derivatives, including those related to 5-Bromo-2-(cyanomethyl)benzimidazole, have been synthesized for evaluating their antimicrobial and anti-tubercular activities. Compounds showcasing higher anti-tubercular activity and excellent activities against a panel of microorganisms have been identified, indicating their potential as lead molecules for further development in antimicrobial drug research (Shingalapur, Hosamani, & Keri, 2009).
Anticancer Activity
- Benzimidazole derivatives, including those synthesized from 5-Bromo-2-(cyanomethyl)benzimidazole, have been tested for their anticancer activities. Some derivatives demonstrated significant cytotoxicity against various cancer cell lines, such as human liver cancer cell lines (HepG2) and human hepatocyte carcinoma cells, suggesting their potential as anticancer agents (Khalifa et al., 2018).
Safety and Hazards
The safety information for “5-Bromo-2-(cyanomethyl)benzimidazole” includes several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands and other exposed areas thoroughly after handling .
Future Directions
Benzimidazole derivatives, including “5-Bromo-2-(cyanomethyl)benzimidazole”, have been studied for their non-linear optical (NLO) properties, suggesting potential applications in organic materials . Additionally, benzimidazole derivatives have been reported to exhibit a wide range of biological activities, suggesting potential future directions in medicinal chemistry .
properties
IUPAC Name |
2-(6-bromo-1H-benzimidazol-2-yl)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrN3/c10-6-1-2-7-8(5-6)13-9(12-7)3-4-11/h1-2,5H,3H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRNQTGBLKPDUFB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)NC(=N2)CC#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-(cyanomethyl)benzimidazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(1H-benzo[d]imidazol-2-yl)-N-(2-(4-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)propanamide](/img/structure/B2475535.png)
![5-[(2,6-dichlorobenzyl)sulfanyl]-8,9-dimethoxyimidazo[1,2-c]quinazolin-2(3H)-one](/img/structure/B2475540.png)
![2-{2-[(4-Chlorobenzyl)sulfonyl]phenyl}-5-phenyl-1,3,4-oxadiazole](/img/structure/B2475550.png)
![2-(Furan-2-yl)-5-[5-(2-nitrophenyl)furan-2-yl]-1,3,4-oxadiazole](/img/structure/B2475553.png)